Cas no 92117-94-7 (4'-Methoxypuerarin)

4'-methoxypuerarin (4'-o-methylpuerarin), an isoflavone diethylene glycol, was isolated from Pueraria lobata

4'-Methoxypuerarin structure

Product Name:4'-Methoxypuerarin

CAS No:92117-94-7

Molecular Formula:C₂₂H₂₂O₉

Molecular Weight:430.404687404633

CID:806643

PubChem ID:5319486

4'-Methoxypuerarin Properties

Names and Identifiers

- 4'-O-Methylpuerarin
- 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-
- 4'-O-METHYLPUERARIN4'-METHOXYPUERARIN
- 7-hydroxy-3-(4-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- 7-Hydroxy-3-(4-methoxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- A860153
- 7-hydroxy-3-(4-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
- 8-β-D-Glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one (ACI)
- D
- 4′-Methoxypuerarin
- 4′-O-Methylpuerarin
- 4'-Methoxypuerarin
- Puerarin 4'-methyl ether
- DTXCID70161359
- DTXSID20238868
- 8-beta-D-Glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- DA-60363
- 4H-1-Benzopyran-4-one, 8-beta-D-glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-
- F17691
- AKOS016013370
- CS-0018299
- HY-N1979
- PD125612
- 92117-94-7
- MS-27641
- +Expand
- MDL： MFCD26940268
- InChIKey： UWRLUNPRLSNXRR-PGPONNFDSA-N
- Inchi： 1S/C22H22O9/c1-29-11-4-2-10(3-5-11)13-9-30-21-12(17(13)25)6-7-14(24)16(21)22-20(28)19(27)18(26)15(8-23)31-22/h2-7,9,15,18-20,22-24,26-28H,8H2,1H3/t15-,18-,19+,20-,22+/m1/s1
- SMILES： OC1C=CC2C(C(C3C=CC(OC)=CC=3)=COC=2C=1[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)=O

Computed Properties

Exact Mass: 430.12600
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Monoisotopic Mass: 430.126382
Heavy Atom Count: 31
Complexity: 674
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 146
Molecular Weight: 430.4

Experimental Properties

LogP: 0.68910
PSA: 149.82000
Refractive Index: 1.675
Boiling Point: 661.7℃at760mmHg
Flash Point: 232.1°C
Solubility: Very slightly soluble (0.15 g/l) (25 º C),
Color/Form: Powder
Density: 1.518±0.06 g/cm3 (20 ºC 760 Torr),

4'-Methoxypuerarin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H181-5mg	4'-methoxypuerarin	92117-94-7	99%	5mg	$498.00	2024-04-20
A2B Chem LLC	AH93937-5mg	4'-Methoxypuerarin	92117-94-7	99%	5mg	$438.00	2024-07-18
Aaron	AR00H1GD-5mg	4'-methoxypuerarin	92117-94-7	98%	5mg	$297.00	2024-07-18
Ambeed	A110505-5mg	7-Hydroxy-3-(4-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one	92117-94-7	98%	5mg	$354.0	2024-07-18
Chemenu	CM276305-10mg	4'-Methoxypuerarin	92117-94-7	95%	10mg	$337
ChemScence	CS-0018299-5mg	4'-Methoxypuerarin	92117-94-7		5mg	$403.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0079-10mg	4'-O-Methylpuerarin	92117-94-7	98%	10mg	$190	2023-09-20
DC Chemicals	DCJ-049-20 mg	4'-O-Methylpuerarin	92117-94-7	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	Y1263279-5mg	4'-methoxypuerarin	92117-94-7	95%	5mg	$270	2024-06-06
MedChemExpress	HY-N1979-5mg	4'-Methoxypuerarin	92117-94-7	99.70%	5mg	￥4030	2024-04-16

4'-Methoxypuerarin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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4'-Methoxypuerarin Related Literature

1. Front cover

New J. Chem., 2014,38, 2709-2709
2. Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†

Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
3. Back cover

Chem. Sci., 2020,11, 603-604
4. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
5. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
6. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
7. Metallic anodes for next generation secondary batteries

Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
8. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164
9. Determination of halofuginone hydrobromide in medicated animal feeds

Analyst, 1983,108, 1252-1256
10. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302

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